3-Cyano-4'-pyrrolidinomethyl benzophenone
Overview
Description
3-Cyano-4’-pyrrolidinomethyl benzophenone is a chemical compound with the molecular formula C19H18N2O . It has a molecular weight of 290.36 . This compound is used for experimental and research purposes .
Molecular Structure Analysis
The molecular structure of 3-Cyano-4’-pyrrolidinomethyl benzophenone consists of a benzophenone core with a cyano group at the 3-position and a pyrrolidinomethyl group at the 4’-position .Scientific Research Applications
Photochemical Applications
Benzophenone derivatives are pivotal in photochemical reactions due to their ability to undergo energy transfer and radical generation upon UV irradiation. For instance, the photoinduced direct 4-pyridination of C(sp3)–H bonds employs benzophenone for the chemoselective transformation of benzylic C(sp3)–H bonds, highlighting its utility in constructing biologically active and functional molecules with pyridine substructures (Hoshikawa & Inoue, 2013).
Environmental Degradation and Toxicity
Benzophenone-3, a common derivative, has raised environmental concerns due to its ubiquity in personal care products and potential endocrine-disrupting effects. Research on its degradation by potassium permanganate (KMnO₄) in aqueous solutions evaluates the efficiency of removing BP-3, considering factors like pH and oxidant dose. This work contributes to understanding the environmental fate of benzophenones and presents KMnO₄ as a promising technique for mitigating its presence in water bodies (Cao et al., 2021).
Organic Synthesis and Modifications
In the realm of organic synthesis, the electrochemical cyanomethylation of benzophenone in acetonitrile demonstrates an innovative approach to synthesize 3-phenylcinnamonitrile. This method highlights the versatility of benzophenone derivatives in synthesizing complex organic molecules, showcasing their importance in chemical synthesis (Batanero et al., 2003).
Photocatalytic Degradation
The degradation of UV-filter benzophenone-3 using persulfate activated by cobalt ferrite (CoFe₂O₄) explores an advanced oxidation process for water treatment. This study identifies the removal efficiency of BP-3 under various conditions, providing insights into potential applications of CoFe₂O₄ in treating water contaminated with organic pollutants (Pan et al., 2017).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
3-[4-(pyrrolidin-1-ylmethyl)benzoyl]benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O/c20-13-16-4-3-5-18(12-16)19(22)17-8-6-15(7-9-17)14-21-10-1-2-11-21/h3-9,12H,1-2,10-11,14H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WPVDKDPWWHGISC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CC2=CC=C(C=C2)C(=O)C3=CC=CC(=C3)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30642735 |
Source
|
| Record name | 3-{4-[(Pyrrolidin-1-yl)methyl]benzoyl}benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30642735 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
898776-05-1 |
Source
|
| Record name | 3-{4-[(Pyrrolidin-1-yl)methyl]benzoyl}benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30642735 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-Bromo-4-chloro-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde](/img/structure/B1613962.png)
